Cas no 2680720-86-7 (benzyl N-2-(3,5-dichlorophenyl)-2-hydroxyethylcarbamate)

• Product Name: benzyl N-2-(3,5-dichlorophenyl)-2-hydroxyethylcarbamate
• CAS No: 2680720-86-7
• MF: C₁₆H₁₅Cl₂NO₃
• MW: 340.201202630997
• CID: 5622800
• PubChem ID: 165932001
• Update Time: 2025-06-13

benzyl N-2-(3,5-dichlorophenyl)-2-hydroxyethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680720-86-7
• EN300-28296999
• benzyl N-[2-(3,5-dichlorophenyl)-2-hydroxyethyl]carbamate
• benzyl N-2-(3,5-dichlorophenyl)-2-hydroxyethylcarbamate

• Inchi： 1S/C16H15Cl2NO3/c17-13-6-12(7-14(18)8-13)15(20)9-19-16(21)22-10-11-4-2-1-3-5-11/h1-8,15,20H,9-10H2,(H,19,21)
• InChI Key： VGIBZPUWAVFJTA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(CNC(=O)OCC1C=CC=CC=1)O)Cl

Computed Properties

• Exact Mass: 339.0428987g/mol
• Monoisotopic Mass: 339.0428987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-2-(3,5-dichlorophenyl)-2-hydroxyethylcarbamate

Professional Introduction to Benzyl N-2-(3,5-dichlorophenyl)-2-hydroxyethylcarbamate (CAS No. 2680720-86-7)

Benzyl N-2-(3,5-dichlorophenyl)-2-hydroxyethylcarbamate, a compound with the chemical identifier CAS No. 2680720-86-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound features a benzyl group attached to a carbamate moiety, which is further linked to a 2-hydroxyethyl chain and a 3,5-dichlorophenyl ring. This unique arrangement of functional groups imparts distinct chemical and pharmacological properties, making it a subject of intense interest in medicinal chemistry research.

The synthesis and characterization of Benzyl N-2-(3,5-dichlorophenyl)-2-hydroxyethylcarbamate have been the focus of numerous studies due to its potential as an intermediate in the development of novel drugs. The presence of the 3,5-dichlorophenyl group enhances the compound's lipophilicity, which is often a critical factor in drug absorption and distribution. Additionally, the hydroxyethyl side chain contributes to its solubility and metabolic stability, making it an attractive candidate for further pharmacological exploration.

Recent research has highlighted the significance of carbamates in the development of antimicrobial and anti-inflammatory agents. The structural features of Benzyl N-2-(3,5-dichlorophenyl)-2-hydroxyethylcarbamate suggest that it may exhibit inhibitory effects on various biological targets. For instance, studies have shown that derivatives of this class can interact with enzymes and receptors involved in inflammatory pathways. This has prompted investigations into its potential as a therapeutic agent for conditions such as rheumatoid arthritis and other chronic inflammatory diseases.

The compound's stability under various conditions has also been a point of interest for researchers. Studies have demonstrated that Benzyl N-2-(3,5-dichlorophenyl)-2-hydroxyethylcarbamate maintains its structural integrity under both acidic and basic environments, which is crucial for its formulation as an oral or injectable drug. Furthermore, its resistance to degradation by common metabolic enzymes suggests that it may have a prolonged half-life in vivo, potentially reducing the frequency of dosing required.

In the realm of drug discovery, the use of computational methods has become increasingly prevalent for predicting the biological activity of novel compounds. Molecular docking simulations have been employed to evaluate how Benzyl N-2-(3,5-dichlorophenyl)-2-hydroxyethylcarbamate interacts with target proteins. These simulations have provided valuable insights into its binding affinity and mode of action, guiding further optimization efforts. For example, predictions suggest that this compound may bind effectively to enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation.

The potential applications of Benzyl N-2-(3,5-dichlorophenyl)-2-hydroxyethylcarbamate extend beyond anti-inflammatory therapies. Preliminary studies have explored its activity against certain types of cancer cells, indicating that it may possess chemotherapeutic properties. The dichlorophenyl group is known to disrupt microtubule formation in cancer cells, potentially leading to cell cycle arrest and apoptosis. This dual functionality makes it an intriguing candidate for combination therapies targeting both inflammation and cancer.

Another area where this compound shows promise is in neurodegenerative diseases. Research has indicated that carbamates can modulate neurotransmitter systems by interacting with specific receptors in the brain. Benzyl N-2-(3,5-dichlorophenyl)-2-hydroxyethylcarbamate has been hypothesized to have neuroprotective effects by inhibiting oxidative stress and excitotoxicity pathways associated with conditions like Alzheimer's disease and Parkinson's disease. Further investigation into its pharmacokinetic profile will be essential to determine its feasibility as a therapeutic agent.

The environmental impact of pharmaceutical compounds is also a growing concern in medicinal chemistry. Efforts have been made to assess the biodegradability and toxicity profile of Benzyl N-2-(3,5-dichlorophenyl)-2-hydroxyethylcarbamate to ensure that its use does not pose undue risks to ecosystems. Studies have shown that while this compound is stable under normal environmental conditions, it can be metabolized by microbial action into less toxic derivatives over time. This information is crucial for developing sustainable pharmaceutical practices.

In conclusion, Benzyl N-2-(3,5-dichlorophenyl)-2-hydroxyethylcarbamate (CAS No. 2680720-86-7) represents a promising candidate for further development in pharmaceutical applications. Its unique molecular structure and diverse biological activities make it suitable for addressing various therapeutic challenges ranging from inflammation and cancer to neurodegenerative diseases. Continued research into its synthesis, pharmacology, and environmental impact will be essential for realizing its full potential as a therapeutic agent.